Cas no 956364-44-6 (2-(4-Methyl-1H-pyrazol-1-yl)acetic acid)

2-(4-Methyl-1H-pyrazol-1-yl)acetic acid is a heterocyclic carboxylic acid derivative featuring a pyrazole core with a methyl substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its acetic acid moiety enhances reactivity, facilitating further functionalization, while the pyrazole ring contributes to its potential biological activity. The product is characterized by high purity and stability, making it suitable for research and industrial applications. Its structural features enable its use in the synthesis of complex molecules, including ligands for metal coordination and active pharmaceutical ingredients (APIs). Proper handling and storage under inert conditions are recommended to maintain integrity.

2-(4-Methyl-1H-pyrazol-1-yl)acetic acid structure

956364-44-6 structure

Product Name:2-(4-Methyl-1H-pyrazol-1-yl)acetic acid

CAS No:956364-44-6

MF:C₆H₈N₂O₂

MW:140.139921188354

MDL:MFCD03419610

CID:1031661

PubChem ID:6485345

Update Time:2025-05-20

2-(4-Methyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-Methyl-1H-pyrazol-1-yl)acetic acid
- (4-Methyl-pyrazol-1-yl)-acetic acid
- 1H-Pyrazole-1-acetic acid, 4-methyl-
- (4-methyl-1H-pyrazol-1-yl)acetic acid
- 2-(4-methylpyrazolyl)acetic acid
- SBB009276
- 4363AF
- STK312525
- BBL029986
- 4-Methyl-1H-pyrazole-1-acetic Acid
- SY080637
- ST095300
- AM807071
- AK121453
- AB1008827
- BB 0258
- 4-Methyl-1H-pyrazole-1-acetic acid (ACI)
- 2-(4-Methylpyrazol-1-yl)acetic acid
- Z600430806
- DS-6361
- DA-19113
- DTXSID30424497
- F2169-1070
- AKOS000301632
- B007158, 2-(4-Methylpyrazol-1-yl)acetic acid
- MFCD03419610
- ALBB-009999
- I12012
- SCHEMBL11983525
- 956364-44-6
- EN300-51832
- (4-methylpyrazol-1-yl)acetic acid
- CS-0044023
- MDL： MFCD03419610
- Inchi： 1S/C6H8N2O2/c1-5-2-7-8(3-5)4-6(9)10/h2-3H,4H2,1H3,(H,9,10)
- InChI Key： FCUDOROFFCNCNP-UHFFFAOYSA-N
- SMILES： O=C(CN1C=C(C)C=N1)O

Computed Properties

Exact Mass: 140.058577502g/mol
Monoisotopic Mass: 140.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1
XLogP3: 0.3

Experimental Properties

Boiling Point: 308.7±25.0℃/760mmHg

2-(4-Methyl-1H-pyrazol-1-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049000094-5g	2-(4-Methyl-1H-pyrazol-1-yl)acetic acid	956364-44-6	95%	5g	$396.30	2023-08-31
Alichem	A049000094-10g	2-(4-Methyl-1H-pyrazol-1-yl)acetic acid	956364-44-6	95%	10g	$634.05	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033969-1g	2-(4-Methyl-1H-pyrazol-1-yl)acetic acid	956364-44-6		1g	2405.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033969-500mg	2-(4-Methyl-1H-pyrazol-1-yl)acetic acid	956364-44-6		500mg	1560.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ON166-200mg	2-(4-Methyl-1H-pyrazol-1-yl)acetic acid	956364-44-6	95+%	200mg	90.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033969-1g	2-(4-Methyl-1H-pyrazol-1-yl)acetic acid	956364-44-6		1g	2405CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033969-500mg	2-(4-Methyl-1H-pyrazol-1-yl)acetic acid	956364-44-6		500mg	1560CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ON166-250mg	2-(4-Methyl-1H-pyrazol-1-yl)acetic acid	956364-44-6	95+%	250mg	141CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ON166-1g	2-(4-Methyl-1H-pyrazol-1-yl)acetic acid	956364-44-6	95+%	1g	292.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ON166-100mg	2-(4-Methyl-1H-pyrazol-1-yl)acetic acid	956364-44-6	95+%	100mg	52CNY	2021-05-08

2-(4-Methyl-1H-pyrazol-1-yl)acetic acid Production Method

Production Method 1

1898213-94-9

956364-44-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 1 h, rt

Reference

: Preparation of 1,4,6-triaza-1H-indene compounds as colony stimulating factor 1 receptor modulators

, World Intellectual Property Organization, , ,